2-(4-ethylphenoxy)-N-(pyridin-4-ylmethyl)ethanamine

• IUPAC Name: 2-(4-ethylphenoxy)-N-(pyridin-4-ylmethyl)ethanamine
• InChI: InChI=1S/C16H20N2O/c1-2-14-3-5-16(6-4-14)19-12-11-18-13-15-7-9-17-10-8-15/h3-10,18H,2,11-13H2,1H3
• InChI Key: OWKBYHSZYFTGNO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCCNCC2=CC=NC=C2
• Molecular Formula: C16H20N2O
• Molecular Weight: 256.34 g/mol
• CAS No.: 866155-28-4

Description

2-(4-ethylphenoxy)-N-(pyridin-4-ylmethyl)ethanamine, also known as 4-ethylphenoxy-4-(pyridin-4-ylmethylamino)butane, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is a selective agonist for the β2-adrenergic receptor, which is a G protein-coupled receptor that plays a crucial role in regulating various physiological functions, including bronchodilation, vasodilation, and glycogenolysis.

Scientific Research Applications

Corrosion Inhibition

Targeted Synthesis of Cadmium(II) Schiff Base Complexes for Corrosion Inhibition : Schiff base complexes with various ligands demonstrated corrosion inhibition properties on mild steel, suggesting potential applications in materials science and engineering. The study highlights the relevance of designing molecular structures for corrosion resistance (Das et al., 2017).

Molecular Structure and Reactivity

Synthesis and Structure of Two Isomeric Enaminones : The study explores the synthesis and structural analysis of enaminones, emphasizing tautomerism and molecular structure, which is significant for understanding chemical reactivity and designing functional molecules (Brbot-Šaranović et al., 2001).

Catalysis and Organic Synthesis

Iron(III) Complexes Using NNS and NNOS Coordinating Ligands : This research presents the synthesis and structural characterization of iron(III) complexes, demonstrating their catalytic activity in oxidation reactions, relevant for organic synthesis and catalysis (Singh et al., 2010).

Electrochromic and Biosensing Applications

Synthesis and Characterization of a New Poly(dithieno(3,2-b2′,3′-d)pyrrole) Derivative

: This study focuses on the synthesis of a conjugated polymer for electrochromic and biosensing applications, demonstrating the potential of organic electronics in sensor design and functional materials (Azak et al., 2018).

Drug Metabolism

Characterization of the Hepatic Cytochrome P450 Enzymes Involved in the Metabolism : Although specifically related to NBOMe compounds, this study provides insights into the metabolic pathways involving cytochrome P450 enzymes, relevant for drug design and pharmacology (Nielsen et al., 2017).

Mechanism of Action

Target of Action

The primary targets of 2-(4-ethylphenoxy)-N-(pyridin-4-ylmethyl)ethanamine are currently unknown . The compound’s interaction with its targets could be influenced by the type, number, and position of the substituent on the phenyl group attached to the thiourea nitrogen .

Mode of Action

It’s known that the iodine and nitro substituents favor the antimicrobial activity against gram-negative bacterial strains .

Biochemical Pathways

It has been suggested that the compound may have antimicrobial properties, indicating potential effects on bacterial metabolic pathways .

Result of Action

It has been suggested that the compound may have antimicrobial properties, indicating that it could potentially inhibit the growth of certain bacteria and fungi .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . For instance, factors such as pH, temperature, and presence of other compounds could potentially affect the compound’s stability and activity .